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Compound of Interest

Compound Name: beta-ENDORPHIN

Cat. No.: B3029290 Get Quote

For researchers in neuroscience and drug development, the precise and specific detection of

neuropeptides is paramount. This guide provides a comprehensive comparison of a new beta-
endorphin antibody, "InnovateBio β-Endorphin Ab," against a leading competitor. The following

data and protocols underscore the rigorous validation process, ensuring confidence in

experimental results.

Performance Comparison
The specificity and sensitivity of an antibody are critical metrics for its utility in various

applications. Below is a summary of the performance of InnovateBio β-Endorphin Ab compared

to a leading competitor.

Table 1: Competitive ELISA Specificity
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Peptide
InnovateBio β-
Endorphin Ab
IC50 (nM)

Leading
Competitor
IC50 (nM)

% Cross-
Reactivity
(InnovateBio)

% Cross-
Reactivity
(Competitor)

β-Endorphin

(human)
0.5 0.8 100% 100%

α-Endorphin > 1000 500 < 0.05% 0.16%

γ-Endorphin > 1000 800 < 0.05% 0.1%

Met-Enkephalin > 5000 > 1000 < 0.01% < 0.08%

Leu-Enkephalin > 5000 > 1000 < 0.01% < 0.08%

ACTH (1-39) > 10000 > 5000 < 0.005% < 0.016%

α-MSH > 10000 > 5000 < 0.005% < 0.016%

β-Lipotropin 50 80 1% 1%

Table 2: Application-Specific Performance

Application
InnovateBio β-Endorphin
Ab

Leading Competitor

Western Blot (WB)

Highly specific band at ~3.4

kDa in rat pituitary lysate.

Signal completely abolished by

pre-incubation with β-

endorphin peptide.

Specific band at ~3.4 kDa.

Immunohistochemistry (IHC)

Strong and specific staining in

the arcuate nucleus of the rat

hypothalamus and the anterior

pituitary.

Reliable staining in relevant

brain regions.

ELISA
High sensitivity with an IC50 of

0.5 nM for human β-endorphin.

Good sensitivity with an IC50

of 0.8 nM.
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Experimental Validation
To ensure the highest level of specificity, it is crucial to validate an antibody against the

precursor protein and other processed peptides. Beta-endorphin is derived from pro-

opiomelanocortin (POMC), which is cleaved into several other bioactive peptides.[1][2][3][4][5]
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Pro-ACTH
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β-Lipotropin
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Experimental Design
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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